N-(2,6-dimethoxybenzoyl)-N'-(2-furylmethyl)thiourea

• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-(furan-2-ylmethylcarbamothioyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C15H16N2O4S/c1-19-11-6-3-7-12(20-2)13(11)14(18)17-15(22)16-9-10-5-4-8-21-10/h3-8H,9H2,1-2H3,(H2,16,17,18,22)
• InChI Key: DYUOZQXMTYUSED-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NCC2=CC=CO2

Description

N-(2,6-dimethoxybenzoyl)-N'-(2-furylmethyl)thiourea, commonly known as DMFMT, is an organic compound that has been extensively studied for its potential applications in scientific research. DMFMT is a thiourea derivative that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of DMFMT is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. DMFMT has been shown to inhibit the activity of various kinases, including protein kinase C and mitogen-activated protein kinase, which are involved in cell signaling and proliferation. Additionally, DMFMT has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
DMFMT has been shown to exhibit various biochemical and physiological effects, including cytotoxicity, neuroprotection, and anti-inflammatory activity. DMFMT has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its cytotoxic effects. Additionally, DMFMT has been shown to protect neurons from oxidative stress, which may have implications for the treatment of neurodegenerative diseases. DMFMT has also been shown to exhibit anti-inflammatory activity, which may be due to its inhibition of cyclooxygenase-2 activity.

Advantages and Limitations for Lab Experiments

DMFMT has several advantages as a candidate for scientific research, including its relatively low toxicity and its ability to exhibit multiple biochemical and physiological effects. However, DMFMT also has some limitations, including its relatively low solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several potential future directions for research on DMFMT. One area of interest is the development of DMFMT derivatives with improved solubility and specificity. Additionally, further research is needed to fully understand the mechanism of action of DMFMT and its potential applications in cancer treatment, neuroprotection, and anti-inflammatory therapy. Finally, the development of new methods for the synthesis of DMFMT may also be of interest for future research.

Synthesis Methods

DMFMT can be synthesized through a multi-step reaction process involving the condensation of 2,6-dimethoxybenzoyl chloride and 2-furylmethylamine, followed by the addition of thiourea and a base catalyst. The resulting product is then purified through recrystallization to obtain pure DMFMT.

Scientific Research Applications

DMFMT has been studied for its potential applications in various scientific research areas, including cancer treatment, neuroprotection, and anti-inflammatory therapy. DMFMT has been shown to exhibit cytotoxic effects on cancer cells, making it a promising candidate for cancer treatment. Additionally, DMFMT has been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. DMFMT has also been studied for its anti-inflammatory properties, which may have applications in the treatment of inflammatory diseases such as arthritis.